2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide

• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C25H24N2O3/c1-18(19-9-3-2-4-10-19)26-25(29)21-12-6-8-14-23(21)30-17-24(28)27-16-15-20-11-5-7-13-22(20)27/h2-14,18H,15-17H2,1H3,(H,26,29)
• InChI Key: LQPQMUPJLAIPMS-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2OCC(=O)N3CCC4=CC=CC=C43

Description

2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as an indole-based small molecule and is known to possess unique biochemical and physiological properties that make it an attractive target for researchers.

Mechanism of Action

The mechanism of action of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide is not fully understood. However, it is known to interact with various proteins and enzymes in the body, which can lead to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide are complex and can vary depending on the specific application. Studies have shown that this compound can affect cellular proliferation, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide in lab experiments is its ability to selectively target specific cellular pathways. However, one of the main limitations of using this compound is its potential toxicity and the need for careful handling.

Future Directions

There are many potential future directions for research involving 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide. Some of the most promising areas of research include the development of new cancer therapies, the study of neurodegenerative diseases, and the discovery of new drug targets. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop safer and more effective methods of synthesis.

Synthesis Methods

The synthesis of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide is a complex process that involves multiple steps. The most common method of synthesis involves the use of various reagents and solvents to react with the starting materials. The final product is then purified using various techniques such as chromatography.

Scientific Research Applications

The unique properties of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]-N-(1-phenylethyl)benzamide make it an ideal candidate for scientific research. This compound has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and drug discovery.